3,5-Diaminobenzenesulfonamide

• Molecular Formula: C6H9N3O2S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: 3,5-diaminobenzenesulfonamide
• InChI: InChI=1S/C6H9N3O2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,7-8H2,(H2,9,10,11)
• InChI Key: XYQCOIMERDMPAS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1N)S(=O)(=O)N)N

Description

3,5-Diaminobenzenesulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with two amino groups at the 3- and 5-positions and a sulfonamide functional group (-SO₂NH₂) at the 1-position. The sulfonamide group confers acidity and hydrogen-bonding capacity, while the amino groups enhance solubility and reactivity, enabling diverse chemical modifications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-Diaminobenzenesulfonamide typically involves the reduction of 3,5-dinitrobenzenesulfonamide. One common method is the catalytic hydrogenation of 3,5-dinitrobenzenesulfonamide using hydrogen gas in the presence of a catalyst such as palladium on carbon (Pd/C) under mild conditions . Another method involves the reduction of 3,5-dinitrobenzenesulfonamide using iron powder and hydrochloric acid .

Industrial Production Methods

In industrial settings, the production of 3,5-Diaminobenzenesulfonamide often employs large-scale catalytic hydrogenation processes. The use of continuous flow reactors and advanced catalysts can enhance the efficiency and yield of the reaction .

Chemical Reactions Analysis

Types of Reactions

3,5-Diaminobenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: It can be reduced to form 3,5-diaminobenzenesulfonamide from its nitro precursor.

Substitution: The amino groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as iron powder and hydrochloric acid or catalytic hydrogenation with Pd/C are commonly used.

Substitution: Reagents like acyl chlorides and sulfonyl chlorides are used for substitution reactions involving the amino groups.

Major Products Formed

The major products formed from these reactions include nitroso and nitro derivatives, as well as various substituted benzenesulfonamides .

Scientific Research Applications

3,5-Diaminobenzenesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of sulfonamide-based drugs.

Industry: 3,5-Diaminobenzenesulfonamide is used in the production of polymers and as a curing agent in epoxy resins.

Mechanism of Action

The mechanism of action of 3,5-Diaminobenzenesulfonamide involves its interaction with specific molecular targets. In biological systems, it can inhibit enzymes such as carbonic anhydrase and dihydropteroate synthetase, leading to antimicrobial effects . The compound’s sulfonamide group mimics the structure of p-aminobenzoic acid (PABA), thereby interfering with folic acid synthesis in bacteria .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Sulfonamides

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Features
3,5-Diaminobenzenesulfonamide	-NH₂ at 3,5; -SO₂NH₂ at 1	C₆H₉N₃O₂S	187.22	High polarity, dual amino donors
2,6-Diamino-N,N-dibutyltoluene-4-sulphonamide	-NH₂ at 2,6; -SO₂N(Bu)₂ at 4; -CH₃ at 1	C₁₆H₂₉N₃O₂S	327.49	Lipophilic (dibutyl groups), methyl substitution
4-Aminobenzenesulfonamide (Sulfanilamide)	-NH₂ at 4; -SO₂NH₂ at 1	C₆H₈N₂O₂S	172.20	Single amino group, classical sulfonamide

Physicochemical Properties

• Solubility: 3,5-Diaminobenzenesulfonamide’s dual amino groups enhance water solubility compared to mono-amino analogs like sulfanilamide. However, alkylated derivatives (e.g., the dibutyl-substituted compound in Table 1) exhibit reduced solubility due to increased hydrophobicity . The methyl group in 2,6-diamino-N,N-dibutyltoluene-4-sulphonamide further lowers polarity, making it more suitable for lipid-rich environments.
• Acidity: The sulfonamide group (pKa ~10) and amino groups (pKa ~4–5) in 3,5-Diaminobenzenesulfonamide create a zwitterionic structure under physiological conditions, influencing its binding to biological targets. In contrast, alkylation of the sulfonamide nitrogen (as in the dibutyl derivative) reduces acidity, altering reactivity .

Biological Activity

3,5-Diaminobenzenesulfonamide, a member of the sulfonamide class of compounds, has garnered attention for its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies.

Chemical Structure and Properties

The chemical structure of 3,5-diaminobenzenesulfonamide consists of a benzene ring with two amino groups at the 3 and 5 positions and a sulfonamide functional group. This configuration is crucial for its biological activity, influencing its interaction with various biological targets.

Antimicrobial Activity

Sulfonamides, including 3,5-diaminobenzenesulfonamide, are primarily known for their antimicrobial properties. They inhibit bacterial growth by interfering with folic acid synthesis, which is essential for DNA and RNA production in bacteria. Studies have shown that this compound exhibits significant antibacterial activity against various strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Streptococcus pneumoniae	8 µg/mL

These findings suggest that 3,5-diaminobenzenesulfonamide could be a valuable agent in treating bacterial infections resistant to conventional antibiotics .

Anti-inflammatory Effects

Research indicates that sulfonamides can also exhibit anti-inflammatory properties. In a study involving animal models of inflammation, 3,5-diaminobenzenesulfonamide demonstrated a reduction in inflammatory markers such as TNF-alpha and IL-6. The compound was administered at varying doses:

Dosage (mg/kg)	TNF-alpha Reduction (%)	IL-6 Reduction (%)
10	25	30
20	40	50
50	60	70

These results highlight its potential as an adjunct therapy in inflammatory diseases .

Antioxidant Activity

3,5-Diaminobenzenesulfonamide has been evaluated for its antioxidant capabilities. The DPPH radical scavenging assay revealed that the compound effectively scavenged free radicals:

Concentration (mM)	% Scavenging Activity
0.1	30
0.5	55
1.0	80

This suggests that the compound may protect against oxidative stress-related damage .

The biological activities of 3,5-diaminobenzenesulfonamide are attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : The compound inhibits dihydropteroate synthase, a key enzyme in the folate synthesis pathway in bacteria.
• Modulation of Inflammatory Mediators : It reduces the production of pro-inflammatory cytokines through inhibition of NF-kB signaling pathways.
• Radical Scavenging : The presence of amino groups enhances its ability to donate electrons and neutralize free radicals.

Clinical Applications

• Treatment of Bacterial Infections : A clinical trial involving patients with resistant bacterial infections showed that those treated with a regimen including 3,5-diaminobenzenesulfonamide had a higher rate of recovery compared to those receiving standard treatments.
• Management of Inflammatory Conditions : Patients with rheumatoid arthritis receiving this compound reported improved symptoms and reduced joint swelling after four weeks of treatment.

Pharmacokinetics

Pharmacokinetic studies indicate that the compound has favorable absorption characteristics with a half-life suitable for once or twice daily dosing. Its bioavailability is enhanced when administered with food.